8-Methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde

• IUPAC Name: 8-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde
• InChI: InChI=1S/C16H14N2O/c1-11-5-7-13(8-6-11)15-14(10-19)18-9-3-4-12(2)16(18)17-15/h3-10H,1-2H3
• InChI Key: MSWITZHKOCCTNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N3C=CC=C(C3=N2)C)C=O
• Molecular Formula: C16H14N2O
• Molecular Weight: 250.29 g/mol

Description

“8-Methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde” is a chemical compound used for proteomics research. It has a molecular formula of C16H14N2O and a molecular weight of 250.3.

Scientific Research Applications

Synthesis and Characterization

• Imidazo[1,2-a]pyridines, including derivatives similar to the specified compound, have been synthesized through various methods, including "water-mediated" hydroamination and silver-catalyzed aminooxygenation. These syntheses have been reported to yield imidazo[1,2-a]pyridine-3-carbaldehydes among other compounds in moderate to good yields, demonstrating the versatility and reactivity of this chemical class in organic synthesis (Mohan, Rao, & Adimurthy, 2013).

Catalytic Activities

• Imidazolo[1,2-a]pyridine derivatives have been evaluated for their catalytic activities in various reactions, such as the oxidation of catechol to o-quinone. These studies highlight the potential of imidazo[1,2-a]pyridine compounds in catalysis, suggesting possible applications of the specified compound in similar contexts (Saddik et al., 2012).

Fluorescent Molecular Rotor Studies

• A library of fluorescent molecular rotors (FMRs) based on 2-chloroimidazo[1,2-a]pyridine-3-carbaldehyde, a closely related compound, was synthesized to study their viscosity sensing properties. These FMRs showed significant fluorescence enhancement in viscous environments, indicating the potential of imidazo[1,2-a]pyridine derivatives in the development of fluorescent sensors and molecular probes (Jadhav & Sekar, 2017).

Chemical Reactivity and Interactions

• Imidazo[1,2-a]pyridines have been utilized in multicomponent reactions, demonstrating their reactivity and potential as building blocks in the synthesis of complex organic molecules. For instance, a study reported the synthesis of 2-triazolyl-imidazo[1,2-a]pyridines through a one-pot three-component reaction, showcasing the compound class's versatility in organic synthesis (Bagdi, Basha, & Khan, 2015).